Cas no 942852-05-3 (1-{1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}azepane)

• Product Name: 1-{1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}azepane
• CAS No: 942852-05-3
• MF: C₁₉H₂₃N₃O₅S
• MW: 405.468023538589
• CID: 5805255
• PubChem ID: 27452998
• Update Time: 2025-07-17

1-{1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}azepane Chemical and Physical Properties

Names and Identifiers

• [4-(azepan-1-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]-(1,3-benzodioxol-5-yl)methanone
• F2065-0177
• (4-(azepan-1-ylsulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)(benzo[d][1,3]dioxol-5-yl)methanone
• 942852-05-3
• AKOS002281563
• 1-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}azepane
• 1-{1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}azepane

• Inchi： 1S/C19H23N3O5S/c1-13-18(28(24,25)21-9-5-3-4-6-10-21)14(2)22(20-13)19(23)15-7-8-16-17(11-15)27-12-26-16/h7-8,11H,3-6,9-10,12H2,1-2H3
• InChI Key： AHMQLPKTWZFHNJ-UHFFFAOYSA-N
• SMILES： C(N1C(C)=C(S(N2CCCCCC2)(=O)=O)C(C)=N1)(C1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 405.13584202g/mol
• Monoisotopic Mass: 405.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99.1Ų

Additional information on 1-{1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}azepane

Recent Advances in the Study of 1-{1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}azepane (CAS: 942852-05-3)

The compound 1-{1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}azepane (CAS: 942852-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involving enzyme inhibition and receptor binding. The benzodioxole and pyrazole moieties in its structure are known to contribute to its high affinity for certain targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacokinetic profile.

One of the key findings from recent publications is the compound's efficacy in preclinical models of inflammatory and neurodegenerative diseases. For instance, a 2023 study demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in neuronal cells, suggesting potential applications in treating conditions like Alzheimer's disease and multiple sclerosis. Additionally, its sulfonylazepane component has been shown to enhance blood-brain barrier permeability, a critical factor for central nervous system-targeted therapies.

From a synthetic chemistry perspective, novel methodologies have been developed to improve the yield and purity of 1-{1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}azepane. Recent patents describe optimized reaction conditions that minimize side products and reduce production costs, which could facilitate its transition from the laboratory to industrial-scale manufacturing. These advancements are particularly relevant given the compound's structural complexity and the challenges associated with its synthesis.

Despite these promising developments, several challenges remain. For example, the compound's metabolic stability and potential off-target effects require further investigation. Ongoing research is focused on structural modifications to enhance its selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-{1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}azepane represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements position it as a valuable scaffold for developing next-generation therapeutics. Future studies will likely explore its potential in combination therapies and its applicability across a broader range of disease indications.